Cas no 2137576-52-2 (2-(4-Methylphenyl)oxetan-3-one)

• Product Name: 2-(4-Methylphenyl)oxetan-3-one
• CAS No: 2137576-52-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 5264368
• PubChem ID: 165838992
• Update Time: 2025-10-21

2-(4-Methylphenyl)oxetan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)oxetan-3-one
• 2137576-52-2
• EN300-643509
• 2-(4-Methylphenyl)oxetan-3-one

• Inchi： 1S/C10H10O2/c1-7-2-4-8(5-3-7)10-9(11)6-12-10/h2-5,10H,6H2,1H3
• InChI Key： ZGXVMMNXDXNCGG-UHFFFAOYSA-N
• SMILES： O1CC(C1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(4-Methylphenyl)oxetan-3-one

Introduction to 2-(4-Methylphenyl)oxetan-3-one (CAS No. 2137576-52-2)

2-(4-Methylphenyl)oxetan-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 2137576-52-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the oxetane class, a structural motif known for its unique reactivity and potential applications in drug development. The presence of a phenyl ring substituted with a methyl group at the fourth position enhances its molecular complexity, making it a versatile scaffold for further chemical modifications.

The structure of 2-(4-Methylphenyl)oxetan-3-one features a three-membered oxygen-containing ring (oxetane) attached to a benzene ring with a methyl substituent at the para position. This configuration imparts distinct electronic and steric properties, which are exploited in various synthetic pathways. The oxetane ring is particularly noteworthy due to its strained three-membered cycle, which makes it highly reactive in nucleophilic additions and ring-opening reactions. These characteristics have positioned this compound as a valuable intermediate in the synthesis of more complex molecules.

In recent years, pharmaceutical research has increasingly focused on oxetane derivatives due to their potential as bioactive scaffolds. The molecular properties of 2-(4-Methylphenyl)oxetan-3-one, such as its ability to undergo facile functionalization, make it an attractive candidate for designing novel therapeutic agents. Specifically, the oxetane ring can be opened under controlled conditions to introduce various functional groups, enabling the creation of libraries of compounds for drug discovery.

One of the most compelling aspects of 2-(4-Methylphenyl)oxetan-3-one is its utility in medicinal chemistry. The compound serves as a precursor in the synthesis of molecules targeting neurological disorders, inflammatory conditions, and even oncological applications. Researchers have leveraged its reactivity to develop analogs with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications at the oxetane ring have been explored to optimize pharmacokinetic profiles, improving solubility and metabolic stability.

The synthetic methodologies employed in the preparation of 2-(4-Methylphenyl)oxetan-3-one are another area of active investigation. Advances in catalytic systems have enabled more efficient and sustainable routes to this intermediate. Transition metal-catalyzed reactions, such as palladium-mediated coupling reactions, have been particularly effective in constructing the oxetane core with high yields and minimal byproducts. These innovations align with the broader goals of green chemistry, reducing waste and energy consumption in synthetic processes.

Recent studies have also highlighted the role of 2-(4-Methylphenyl)oxetan-3-one in bioconjugation chemistry. Its ability to undergo controlled ring-opening reactions allows for the facile attachment of biomolecules like peptides or nucleic acids. This has opened new avenues for developing targeted therapeutics, including antibody-drug conjugates (ADCs) and nucleic acid-based therapies. The oxetane scaffold can be designed to release its payload under specific physiological conditions, enhancing therapeutic efficacy while minimizing off-target effects.

The pharmacological profile of derivatives derived from 2-(4-Methylphenyl)oxetan-3-one has been extensively studied in preclinical models. Initial findings suggest that certain analogs exhibit promising activity against disease-relevant pathways. For example, compounds incorporating this motif have shown potential in modulating enzyme activity associated with metabolic disorders. Additionally, structural variations have been explored to enhance interactions with biological receptors, leading to improved pharmacological outcomes.

From an industrial perspective, the demand for high-quality intermediates like 2-(4-Methylphenyl)oxetan-3-one continues to grow alongside advancements in drug development technologies. Manufacturers specializing in fine chemicals have invested in optimizing production processes to meet stringent purity standards required by pharmaceutical companies. Continuous flow chemistry and automated synthesis platforms have been particularly beneficial in scaling up production while maintaining consistency and quality control.

The future prospects for 2-(4-Methylphenyl)oxetan-3-one are bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Collaborative efforts between academic institutions and industry leaders are expected to drive innovation in this field. As computational modeling techniques advance, virtual screening methods will play a crucial role in identifying new derivatives with enhanced properties before experimental validation.

In conclusion,2-(4-Methylphenyl)oxetan-3-one (CAS No. 2137576-52-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and reactivity profile. Its role as a versatile intermediate continues to be pivotal in developing novel therapeutics across various disease indications. As research progresses,this compound is poised to remain at the forefront of medicinal chemistry innovation.